8-(sec-butylthio)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-butan-2-ylsulfanyl-7-(2-hydroxy-3-phenoxypropyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C19H24N4O4S/c1-4-12(2)28-19-20-16-15(17(25)21-18(26)22(16)3)23(19)10-13(24)11-27-14-8-6-5-7-9-14/h5-9,12-13,24H,4,10-11H2,1-3H3,(H,21,25,26)
• InChI Key: YRQMWDMVDGFLQO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)SC1=NC2=C(N1CC(COC3=CC=CC=C3)O)C(=O)NC(=O)N2C
• Molecular Formula: C19H24N4O4S
• Molecular Weight: 404.5 g/mol

Description

8-(sec-butylthio)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C19H24N4O4S and its molecular weight is 404.49. The purity is usually 95%.
BenchChem offers high-quality 8-(sec-butylthio)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(sec-butylthio)-7-(2-hydroxy-3-phenoxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Aromatase Inhibitors and Antitumor Activity

Aromatase inhibitors, including various alkyl-substituted derivatives, have been synthesized and evaluated for their ability to inhibit estrogen biosynthesis, showing strong in vitro activity. These compounds are considered potential candidates for hormone-dependent breast cancer treatment due to their selectivity and potency in inhibiting estrogen production, which plays a critical role in the development and progression of certain breast cancers (Hartmann & Batzl, 1986).

Antiviral Activity of Guanosine Analogues

Research into guanosine analogues within the thiazolo[4,5-d]pyrimidine ring system has led to the synthesis of compounds with notable antiviral activity against the Semliki Forest virus. This illustrates the potential of purine analogues in developing therapeutic agents targeting viral infections (Kini et al., 1991).

Purinediones in Organic Synthesis

Studies on [c,d]-fused purinediones have demonstrated their utility in organic synthesis, highlighting the versatility of purine derivatives in chemical synthesis processes. These compounds serve as key intermediates in the synthesis of complex molecules, showcasing the broad applicability of purine chemistry in medicinal chemistry and drug development (Šimo et al., 1995).